Bondlite Bondlite
Brand Name: Vulcanchem
CAS No.: 106856-55-7
VCID: VC0217857
InChI:
SMILES:
Molecular Formula: C7H5F2NO2
Molecular Weight: 0

Bondlite

CAS No.: 106856-55-7

Cat. No.: VC0217857

Molecular Formula: C7H5F2NO2

Molecular Weight: 0

* For research use only. Not for human or veterinary use.

Bondlite - 106856-55-7

Specification

CAS No. 106856-55-7
Molecular Formula C7H5F2NO2
Molecular Weight 0

Introduction

Chemical Composition and Properties

Bondlite is formulated as a clear, yellow, oily liquid with a mild ester odor . According to its Material Safety Data Sheet, it possesses the following physical and chemical properties:

PropertyValue
Physical stateLiquid
ColorClear, yellow
OdorMild ester
Specific gravity>1.1
Solubility in waterNegligible

The chemical composition of Bondlite includes glycerol-dimethacrylate components , which corresponds with the broader category of dentin bonding agents that primarily used polymerizable phosphates added to bis-GMA resins to promote bonding to calcium in mineralized tooth structure . Bondlite belongs to the phosphate ester group of compounds used in dental bonding , working through a bonding mechanism that involves the formation of ionic bonds between calcium and chlorophosphate groups .

Applications in Dentistry

Bondlite was primarily used in restorative dentistry as an adhesive interface between tooth structure and composite resin materials. Its specific applications included:

  • Bonding composite resin restorations to enamel and dentin surfaces

  • Enhancing the retention of restorative materials

  • Reducing microleakage at restoration margins

  • Serving as an intermediary layer between dental tissues and restorative materials

In the dental adhesive evolution timeline, Bondlite functioned as a second-generation bonding agent, representing an advance over first-generation systems but eventually superseded by later developments that offered improved performance characteristics.

Research Findings and Clinical Performance

Several research studies have evaluated the performance of Bondlite in dental applications. One notable study by Tjan and Glancy (1988) investigated the effect of lubrication with Bondlite on composite interfaces. The research examined cohesive strength at the composite interfaces when Bondlite was used with Herculite composite material .

Study (year)LubricantLubricant application methodCompositeParameters testedResults
Tjan and Glancy (1988)Bondlite (used with Herculite)Composite modeling instrument wetted with resinHerculiteCohesive strength at the composite interfacesNo effect of lubrication with unfilled resins on cohesive strength of Herculite

Bond strength is a critical parameter for evaluating dental adhesives. Second-generation bonding agents like Bondlite typically produced bond strengths in the range of 4-6 MPa , which was an improvement over first-generation materials but substantially lower than what later generations would achieve. The ionic bond formed by Bondlite would rapidly degrade in water submersion (analogous to exposure to saliva) and even the water within the dentin itself, causing debonding and/or microleakage .

Comparison with Other Dental Bonding Agents

To understand Bondlite's position in the evolution of dental adhesives, it's helpful to compare it with other generations of bonding systems:

GenerationRepresentative ProductsKey FeaturesBond Strength (approximate)
First GenerationCervident (NPG-GMA based)Bonded by chelation with calcium2-3 MPa
Second GenerationBondlite, Scotchbond, Prisma Universal Bond, Creation BondUsed halo phosphorous esters of BIS-GMA; left smear layer intact4-6 MPa
Third GenerationGLUMA, Scotchbond 2Used conditioner, primer, adhesive; modified smear layer16-26 MPa
Fourth GenerationAll-Bond 2, Amalgambond, Scotchbond Multi-PurposeTotal-etch technique with separate primer and adhesive>20 MPa
Fifth GenerationPrime & Bond, OptiBond Solo, Single Bond"One-bottle" systems combining primer and adhesiveVariable, similar to fourth generation

As dental bonding technology evolved, the limitations of second-generation materials like Bondlite became apparent. These included inadequate bond strength, hydrolytic instability of the ionic bonds in the oral environment, and failure to properly address the smear layer issue . These shortcomings drove the development of subsequent generations of adhesives that achieved better penetration of the dentin substrate and formed more stable micromechanical bonds.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator